molecular formula C16H15N3O B8360654 4-(1-p-tolyl-1H-pyrazol-4-yloxy)-phenylamine

4-(1-p-tolyl-1H-pyrazol-4-yloxy)-phenylamine

Cat. No. B8360654
M. Wt: 265.31 g/mol
InChI Key: QCFQDSZCMRJTDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-p-tolyl-1H-pyrazol-4-yloxy)-phenylamine is a useful research compound. Its molecular formula is C16H15N3O and its molecular weight is 265.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H15N3O

Molecular Weight

265.31 g/mol

IUPAC Name

4-[1-(4-methylphenyl)pyrazol-4-yl]oxyaniline

InChI

InChI=1S/C16H15N3O/c1-12-2-6-14(7-3-12)19-11-16(10-18-19)20-15-8-4-13(17)5-9-15/h2-11H,17H2,1H3

InChI Key

QCFQDSZCMRJTDN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N2C=C(C=N2)OC3=CC=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-Nitro-phenoxy)-1-p-tolyl-1H-pyrazole (600 mg, 2.03 mml) was taken in ethanol and iron powder (1.13 g, 20.33 mmol) was added and stirred at 20-35° C. for 6 hours. Iron powder was removed and ethanol was evaporated under vacuum. Residue was taken up in water and pH was adjusted to 7 using saturated NaHCO3 solution. The aqueous layer was extracted with ethyl acetate, was washed with brine solution and dried over anhydrous Na2SO4. The solvent was evaporated under vacuum at 50° C. and the product was dried in high vacuum.
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
1.13 g
Type
catalyst
Reaction Step Three

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